Cas no 6609-58-1 (2-Propoxybenzonitrile)
2-Propoxybenzonitrile structure
Product Name:2-Propoxybenzonitrile
CAS No:6609-58-1
MF:C10H11NO
MW:161.200442552567
MDL:MFCD00270128
CID:826467
PubChem ID:2760470
Update Time:2025-09-24
2-Propoxybenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Propoxybenzonitrile
- AKOS000174147
- CS-0365083
- DB-021514
- WLODJVVNLOYYEE-UHFFFAOYSA-N
- 2-propoxy-benzonitrile
- 6609-58-1
- FS-1559
- SCHEMBL973234
- G64341
- MFCD00270128
- 2-Propoxybenzonitrile,
- DTXSID30375177
-
- MDL： MFCD00270128
- Inchi： 1S/C10H11NO/c1-2-7-12-10-6-4-3-5-9(10)8-11/h3-6H,2,7H2,1H3
- InChI Key： WLODJVVNLOYYEE-UHFFFAOYSA-N
- SMILES： O(C1C=CC=CC=1C#N)CCC
Computed Properties
- Exact Mass: 161.08400
- Monoisotopic Mass: 161.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 33Ų
Experimental Properties
- Density: 1,02 g/cm3
- Boiling Point: 101°C 1mm
- PSA: 33.02000
- LogP: 2.34708
2-Propoxybenzonitrile Security Information
- Hazardous Material transportation number：UN 3276
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26; S36/37/39
- HazardClass：IRRITANT
- Risk Phrases：R20/21/22; R36/37/38
2-Propoxybenzonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-Propoxybenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 018982-1g |
2-Propoxybenzonitrile |
6609-58-1 | 98% | 1g |
￡20.00 | 2022-03-01 | |
| TRC | P839815-50mg |
2-Propoxybenzonitrile |
6609-58-1 | 50mg |
$ 50.00 | 2022-06-02 | ||
| TRC | P839815-100mg |
2-Propoxybenzonitrile |
6609-58-1 | 100mg |
$ 65.00 | 2022-06-02 | ||
| TRC | P839815-500mg |
2-Propoxybenzonitrile |
6609-58-1 | 500mg |
$ 80.00 | 2022-06-02 | ||
| Fluorochem | 018982-5g |
2-Propoxybenzonitrile |
6609-58-1 | 98% | 5g |
￡86.00 | 2022-03-01 | |
| Alichem | A019098073-25g |
2-Propoxybenzonitrile |
6609-58-1 | 95% | 25g |
$403.86 | 2023-09-01 | |
| abcr | AB149715-5 g |
2-Propoxybenzonitrile, 98%; . |
6609-58-1 | 98% | 5 g |
€208.00 | 2023-07-20 | |
| abcr | AB149715-5g |
2-Propoxybenzonitrile, 98%; . |
6609-58-1 | 98% | 5g |
€208.00 | 2025-02-27 | |
| A2B Chem LLC | AD05850-5g |
2-Propoxybenzonitrile |
6609-58-1 | 95% | 5g |
$78.00 | 2024-04-19 | |
| A2B Chem LLC | AD05850-250mg |
2-Propoxybenzonitrile |
6609-58-1 | 95% | 250mg |
$9.00 | 2024-04-19 |
2-Propoxybenzonitrile Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
6609-58-1 (2-Propoxybenzonitrile) Related Products
- 6609-57-0(2-Ethoxybenzonitrile)
- 186029-18-5(Benzonitrile,2-(dodecyloxy)-)
- 313655-45-7(2-(2-Hydroxyethoxy)-benzonitrile)
- 548472-47-5(2-Isopropoxy-4-methoxybenzonitrile)
- 161718-81-6(4-Isobutyloxy-1,3-benzenedicarbonitrile)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
Audited Supplier
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier
CN Supplier
Bulk
